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Compound of Interest

Compound Name: A-908292

Cat. No.: B516640

These application notes provide detailed protocols for the preparation and in vivo
administration of A-908292, a potent and selective inhibitor of acetyl-CoA carboxylase 2
(ACC2). The following information is intended for researchers, scientists, and drug
development professionals working with this compound in animal models.

Introduction

A-908292 is a small molecule inhibitor of ACC2 with an IC50 of 23 nM for human ACC2.[1][2] It
is utilized in research related to fatty acid metabolism.[1][2] Due to its hydrophobic nature, A-
908292 requires a specific vehicle formulation for effective in vivo delivery. This document
outlines several recommended formulations and provides a detailed protocol for their
preparation and administration.

Chemical Properties

Property Value

Molecular Formula C18H20N204S

Molecular Weight 360.43 g/mol [1]

Appearance Solid powder([3]

Storage Store powder at -20°C for up to 3 years.[1]
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In Vivo Vehicle Formulations

A-908292 is poorly soluble in aqueous solutions and requires a vehicle for in vivo
administration. The choice of vehicle can depend on the desired route of administration, dosing
volume, and the animal model. Below are established formulations that achieve a clear solution
with a solubility of at least 1.25 mg/mL.[1][2]

Formulation

Formulation 1 Formulation 2 Formulation 3

Component
A-908292 =>1.25 mg/mL =>1.25 mg/mL =>1.25 mg/mL
DMSO 10% 10% 10%
PEG300 40%
Tween-80 5%
Saline 45%
20% SBE-B-CD in

_ 90%
Saline
Corn Ol - - 90%

Experimental Protocols
Preparation of Vehicle Formulation 1 (DMSO, PEG300,
Tween-80, Saline)

This protocol describes the preparation of a 1 mL working solution of A-908292 at a

concentration of 1.25 mg/mL.[2]
Materials:

e A-908292 powder

e Dimethyl sulfoxide (DMSO)

e Polyethylene glycol 300 (PEG300)
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o Tween-80 (Polysorbate 80)

o Sterile Saline (0.9% NaCl)
 Sterile microcentrifuge tubes

» Pipettes and sterile tips

o Vortex mixer

e (Optional) Sonicator or water bath
Procedure:

e Prepare a stock solution of A-908292 in DMSO: Weigh the appropriate amount of A-908292
and dissolve it in DMSO to create a 12.5 mg/mL stock solution. Gentle warming to 60°C and
sonication can be used to aid dissolution.[1]

e Initial Mixture: In a sterile microcentrifuge tube, add 100 uL of the 12.5 mg/mL A-908292
stock solution to 400 pL of PEG300.

e Mix Thoroughly: Vortex the mixture until it is a homogeneous solution.

e Add Surfactant: Add 50 pL of Tween-80 to the mixture.

e Mix Again: Vortex the solution thoroughly to ensure the Tween-80 is evenly dispersed.
 Final Dilution: Add 450 pL of sterile saline to bring the total volume to 1 mL.

» Final Mixing: Vortex the final solution until it is clear and homogenous. If precipitation or
phase separation occurs, gentle heating and/or sonication can be used to aid dissolution.[2]

o Administration: The formulation is now ready for oral administration (p.o.) to the animal
model.

In Vivo Administration

In vivo studies have successfully used A-908292 in mice and rats.[1][2]
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Example Dosing Regimens:

e ob/ob mice: 30 mg/kg, administered orally (p.o.) twice a day for 2 weeks, which was shown
to reduce serum glucose and triglyceride levels.[1][2]

e ACC2 knockout mice: 15 mg/kg, administered orally (p.o.) twice a day for 4 days, which
markedly reduced plasma triglyceride levels.[1][2]

e Rats: 30-100 mg/kg, administered orally (p.o.) twice a day for 3 days, which stimulated the
PPAR-a-dependent signaling pathway.[1][2]

Signaling Pathway and Experimental Workflow
A-908292 Signaling Pathway

A-908292 is a potent inhibitor of Acetyl-CoA Carboxylase 2 (ACC2), a key enzyme in the
regulation of fatty acid metabolism. By inhibiting ACC2, A-908292 reduces the conversion of
acetyl-CoA to malonyl-CoA. Lower levels of malonyl-CoA lead to the de-inhibition of carnitine
palmitoyltransferase 1 (CPT1), resulting in increased fatty acid oxidation in mitochondria.
Additionally, A-908292 has been shown to stimulate the PPAR-a-dependent signaling pathway.

[1][°]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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administration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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